Cas no 1027408-37-2 (tert-butyl N-(4-aminobutyl)-N-(benzyloxy)carbamate)

Tert-butyl N-(4-aminobutyl)-N-(benzyloxy)carbamate is a protected amine derivative widely used in organic synthesis and pharmaceutical research. Its key advantages include the tert-butyloxycarbonyl (Boc) and benzyloxy (BnO) protecting groups, which enhance stability and selectivity during multi-step reactions. The Boc group offers acid-labile protection for the amine, facilitating controlled deprotection under mild conditions, while the benzyloxy moiety provides additional versatility for further functionalization. This compound is particularly valuable in peptide synthesis and the preparation of complex heterocycles, where orthogonal protection strategies are essential. Its well-defined reactivity and compatibility with common reagents make it a reliable intermediate for advanced chemical applications.
tert-butyl N-(4-aminobutyl)-N-(benzyloxy)carbamate structure
1027408-37-2 structure
Product Name:tert-butyl N-(4-aminobutyl)-N-(benzyloxy)carbamate
CAS No:1027408-37-2
MF:C16H26N2O3
MW:294.389244556427
MDL:MFCD24468686
CID:4568555
PubChem ID:10880941
Update Time:2025-06-14

tert-butyl N-(4-aminobutyl)-N-(benzyloxy)carbamate Chemical and Physical Properties

Names and Identifiers

    • Carbamic acid, N-(4-aminobutyl)-N-(phenylmethoxy)-, 1,1-dimethylethyl ester
    • tert-butyl N-(4-aminobutyl)-N-(benzyloxy)carbamate
    • MDL: MFCD24468686
    • Inchi: 1S/C16H26N2O3/c1-16(2,3)21-15(19)18(12-8-7-11-17)20-13-14-9-5-4-6-10-14/h4-6,9-10H,7-8,11-13,17H2,1-3H3
    • InChI Key: PRQRBTJLFIMWLJ-UHFFFAOYSA-N
    • SMILES: C(OC(C)(C)C)(=O)N(CCCCN)OCC1=CC=CC=C1

Computed Properties

  • Exact Mass: 294.194343g/mol
  • Monoisotopic Mass: 294.194343g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 4
  • Heavy Atom Count: 21
  • Rotatable Bond Count: 9
  • Complexity: 296
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Molecular Weight: 294.39g/mol
  • XLogP3: 2.4
  • Topological Polar Surface Area: 64.8Ų

tert-butyl N-(4-aminobutyl)-N-(benzyloxy)carbamate Pricemore >>

Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
SHANG HAI BI DE YI YAO KE JI GU FEN Co., Ltd.
BD01037299-1g
tert-Butyl N-(4-aminobutyl)-N-(benzyloxy)carbamate
1027408-37-2 95%
1g
¥3717.0 2024-04-18
Enamine
EN300-247456-0.05g
tert-butyl N-(4-aminobutyl)-N-(benzyloxy)carbamate
1027408-37-2 95%
0.05g
$101.0 2024-06-19
Enamine
EN300-247456-0.1g
tert-butyl N-(4-aminobutyl)-N-(benzyloxy)carbamate
1027408-37-2 95%
0.1g
$152.0 2024-06-19
Enamine
EN300-247456-0.25g
tert-butyl N-(4-aminobutyl)-N-(benzyloxy)carbamate
1027408-37-2 95%
0.25g
$216.0 2024-06-19
Enamine
EN300-247456-0.5g
tert-butyl N-(4-aminobutyl)-N-(benzyloxy)carbamate
1027408-37-2 95%
0.5g
$407.0 2024-06-19
Enamine
EN300-247456-1.0g
tert-butyl N-(4-aminobutyl)-N-(benzyloxy)carbamate
1027408-37-2 95%
1.0g
$528.0 2024-06-19
Enamine
EN300-247456-2.5g
tert-butyl N-(4-aminobutyl)-N-(benzyloxy)carbamate
1027408-37-2 95%
2.5g
$1034.0 2024-06-19
Enamine
EN300-247456-5.0g
tert-butyl N-(4-aminobutyl)-N-(benzyloxy)carbamate
1027408-37-2 95%
5.0g
$1530.0 2024-06-19
Enamine
EN300-247456-10.0g
tert-butyl N-(4-aminobutyl)-N-(benzyloxy)carbamate
1027408-37-2 95%
10.0g
$2269.0 2024-06-19
Enamine
EN300-247456-1g
tert-butyl N-(4-aminobutyl)-N-(benzyloxy)carbamate
1027408-37-2 90%
1g
$528.0 2023-09-15

Additional information on tert-butyl N-(4-aminobutyl)-N-(benzyloxy)carbamate

Recent Advances in the Study of 1027408-37-2 and tert-butyl N-(4-aminobutyl)-N-(benzyloxy)carbamate

The chemical compound 1027408-37-2 and the product tert-butyl N-(4-aminobutyl)-N-(benzyloxy)carbamate have garnered significant attention in the field of chemical biology and pharmaceutical research. Recent studies have explored their potential applications in drug development, particularly in the synthesis of novel therapeutic agents. This research brief aims to provide an overview of the latest findings related to these compounds, focusing on their chemical properties, biological activities, and potential clinical applications.

1027408-37-2, a compound with a unique molecular structure, has been identified as a key intermediate in the synthesis of various bioactive molecules. Recent research has highlighted its role in the development of protease inhibitors, which are crucial in the treatment of diseases such as HIV and hepatitis C. The compound's ability to interact with specific enzyme active sites makes it a valuable tool in medicinal chemistry.

tert-butyl N-(4-aminobutyl)-N-(benzyloxy)carbamate, on the other hand, is a protected amino acid derivative that has been widely used in peptide synthesis. Its stability and reactivity under various conditions make it an ideal candidate for the construction of complex peptide structures. Recent studies have demonstrated its utility in the synthesis of peptide-based drugs, including those targeting cancer and autoimmune diseases.

One of the most notable advancements in this area is the development of new synthetic routes for these compounds. Researchers have optimized reaction conditions to improve yield and purity, which is critical for large-scale production. Additionally, computational modeling has been employed to predict the behavior of these compounds in biological systems, providing insights into their mechanism of action.

In terms of biological activity, preliminary studies have shown that derivatives of 1027408-37-2 exhibit promising antimicrobial and antiviral properties. These findings suggest potential applications in the treatment of infectious diseases. Similarly, tert-butyl N-(4-aminobutyl)-N-(benzyloxy)carbamate has been investigated for its role in enhancing the bioavailability of peptide drugs, thereby improving their therapeutic efficacy.

Despite these advancements, challenges remain in the clinical translation of these compounds. Issues such as toxicity, stability, and delivery mechanisms need to be addressed to fully realize their therapeutic potential. Ongoing research is focused on overcoming these hurdles through the development of novel formulations and delivery systems.

In conclusion, the study of 1027408-37-2 and tert-butyl N-(4-aminobutyl)-N-(benzyloxy)carbamate represents a promising avenue in chemical biology and pharmaceutical research. Their unique properties and versatile applications make them valuable tools in the development of new therapeutic agents. Continued research and innovation in this field are expected to yield significant breakthroughs in the near future.

Recommended suppliers
烟台朗裕新材料科技有限公司
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
Beyond Pharmaceutical Co., Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
Tiancheng Chemical (Jiangsu) Co., Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Nantong Boya Environmental Protection Technology Co., Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Nantong Boya Environmental Protection Technology Co., Ltd
Zhangzhou Sinobioway Peptide Co.,Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
Zhangzhou Sinobioway Peptide Co.,Ltd.